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Compound of Interest

(2-Chloro-3-
Compound Name:
methoxyphenyl)methanol

cat. No.: B1632500

Introduction

(2-Chloro-3-methoxyphenyl)methanol, also known as 2-chloro-3-methoxybenzyl alcohol, is a
substituted aromatic alcohol with potential applications in organic synthesis and drug
development. As with any novel or specialized chemical, a thorough understanding of its
potential hazards is paramount for ensuring the safety of researchers and laboratory personnel.
This technical guide provides a comprehensive overview of the known and anticipated safety
considerations for (2-Chloro-3-methoxyphenyl)methanol. Due to a notable scarcity of
specific toxicological and physicochemical data for this compound, this guide employs a
precautionary approach, integrating data from a supplier Safety Data Sheet (SDS) with a
comparative analysis of structurally similar compounds. This methodology allows for a more
robust risk assessment in the absence of complete experimental data.

Chemical and Physical Properties

A precise understanding of a compound's physical properties is fundamental to its safe
handling and storage. Experimental data for (2-Chloro-3-methoxyphenyl)methanol is not
widely available in published literature. The information below is derived from computational
predictions and data from structural analogs.
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(2-Chloro-3- 2- 3- 4-
Property methoxypheny Methoxybenzyl Methoxybenzyl Methoxybenzyl
l)methanol alcohol alcohol alcohol
Molecular
CsHoCIO2[1] CsH1002[2] CsH1002[3] CsH1002
Formula
Molecular Weight  172.61 g/mol 138.16 g/mol 138.16 g/mol 138.16 g/mol
CAS Number 150598-90-0 612-16-8[2] 6971-51-3[3] 105-13-5
Data Not Light brown
Appearance . - . B
Available liquid[3]
) ) Data Not Data Not
Melting Point ) - ) 22-25°C
Available Available[3]
- _ Data Not
Boiling Point ) - 250 °CJ[3] 259 °C
Available
) Data Not Data Not 1.113 g/cm3 (at
Density ) - )
Available Available 25 °C)
_ Data Not
Flash Point ) - > 112 °C[3] -
Available
. Data Not
Solubility ) - Water soluble[3] -
Available

Predicted XlogP 1.6[1] - - -

Note: The primary supplier SDS for (2-Chloro-3-methoxyphenyl)methanol contains an
inconsistency, listing a different compound in its composition section. Therefore, the hazard
information should be interpreted with caution and corroborated by the analysis of its analogs.

Hazard Identification and GHS Classification

Based on available Safety Data Sheets, (2-Chloro-3-methoxyphenyl)methanol is classified
as a hazardous substance. The primary routes of exposure are inhalation, ingestion, and skin
or eye contact. The GHS classification provided by a supplier is as follows[4]:
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Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.

Skin Corrosion/Irritation (Category 2), H315: Causes skin irritation.

Serious Eye Damage/Eye Irritation (Category 2A), H319: Causes serious eye irritation.

Specific Target Organ Toxicity, Single Exposure (Category 3), Respiratory Tract Irritation,
H335: May cause respiratory irritation.

Signal Word: Warning
Hazard Pictograms:

Hazard Statements:

H302: Harmful if swallowed.[4]

H315: Causes skin irritation.[4]

H319: Causes serious eye irritation.[4]

H335: May cause respiratory irritation.[4]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.[3]

e P264: Wash skin thoroughly after handling.[4]

e P270: Do not eat, drink or smoke when using this product.[2]

e P271: Use only outdoors or in a well-ventilated area.[5]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[4]

e P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.[2]

e P302+P352: IF ON SKIN: Wash with plenty of water.[3]
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e P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[3]
[5]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[3][4]

e P330: Rinse mouth.[2]

e P332+P313: If skin irritation occurs: Get medical advice/attention.[2]

o P337+P313: If eye irritation persists: Get medical advice/attention.[2]

o P362+P364: Take off contaminated clothing and wash it before reuse.[3]

e P403+P233: Store in a well-ventilated place. Keep container tightly closed.[3][5]
o P405: Store locked up.[5]

e P501: Dispose of contents/container to an approved waste disposal plant.[3]

Toxicological Profile: An Analog-Based Assessment

Detailed toxicological studies on (2-Chloro-3-methoxyphenyl)methanol have not been
identified. However, the toxicological profile can be inferred from its functional groups (a
substituted benzyl alcohol) and the known hazards of its structural analogs.

o Acute Toxicity: Classified as harmful if swallowed (Category 4).[4] For comparison, benzyl
alcohol is also harmful by ingestion and skin contact. The primary risk upon acute exposure
is irritation to the skin, eyes, and respiratory system.

o Skin and Eye Irritation: The compound is classified as a skin and serious eye irritant.[4] This
IS consistent across its analogs, including 2-methoxybenzyl alcohol, 3-methoxybenzyl
alcohol, and 4-methoxybenzyl alcohol, all of which are known irritants.[2][3] Direct contact
should be strictly avoided.

» Respiratory Irritation: It is expected to cause respiratory tract irritation upon inhalation of dust
or aerosols.[4] Proper ventilation and handling within a chemical fume hood are essential to
mitigate this risk.
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Sensitization: While not classified for (2-Chloro-3-methoxyphenyl)methanol, a related
compound, 4-methoxybenzyl alcohol, may cause an allergic skin reaction. Researchers
should be vigilant for any signs of sensitization.

Chronic Toxicity, Carcinogenicity, and Mutagenicity: No data is available for (2-Chloro-3-
methoxyphenyl)methanol. The parent compound, benzyl alcohol, is not classified as a
carcinogen.[6] Given the lack of data, it is prudent to handle the compound as if its long-term
effects are unknown and minimize exposure.

Experimental Protocols and Safe Handling

Adherence to rigorous safety protocols is essential when working with this compound. The

following procedures are based on best practices for handling irritant and moderately toxic

chemicals.

Personal Protective Equipment (PPE)

Arisk assessment should always precede handling. The minimum required PPE includes:

Eye and Face Protection: ANSI-approved, properly fitting safety glasses with side shields or
chemical splash goggles are mandatory. A face shield should be worn if there is a risk of
splashing.[4]

Skin Protection: A flame-retardant lab coat must be worn and fully buttoned. Full-length pants
and closed-toe shoes are required.

Hand Protection: Chemical-resistant gloves are required. Nitrile gloves are commonly
recommended, but it is crucial to consult the glove manufacturer's resistance chart for the
specific type of glove and to be aware of the breakthrough time. Contaminated gloves must
be removed promptly using the proper technique and disposed of as hazardous waste.[4]

Caption: Personal Protective Equipment (PPE) workflow before handling.

Engineering Controls and Handling Procedures

o Ventilation: Always handle (2-Chloro-3-methoxyphenyl)methanol in a properly functioning
chemical fume hood to minimize inhalation exposure.[5]
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e Weighing: If the compound is a solid, weigh it in the fume hood or in a ventilated balance
enclosure to prevent the generation of airborne dust.

o Transfers: Conduct all transfers of the material within the fume hood. Use appropriate tools
(spatulas, powder funnels) to avoid spills.

e Hygiene: Do not eat, drink, or smoke in the laboratory.[2][5] Wash hands thoroughly with
soap and water after handling the compound, before breaks, and at the end of the workday.

[4]

Storage Requirements

o Store in a tightly closed, properly labeled container.[3][5]
o Keep in a cool, dry, and well-ventilated area.[5]
» Store away from incompatible materials such as strong oxidizing agents.

o Store in a locked cabinet or area accessible only to authorized personnel.[5]

Emergency Procedures

Immediate and appropriate action is critical in the event of an exposure or spill.

First-Aid Measures

e General Advice: Move the victim out of the dangerous area. Consult a physician and show
them the Safety Data Sheet.[4]

« If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.[3][4]

 In Case of Skin Contact: Immediately wash off with soap and plenty of water. Consult a
physician.[4] Remove contaminated clothing and wash it before reuse.[3]

e In Case of Eye Contact: Rinse cautiously and thoroughly with plenty of water for at least 15
minutes. Remove contact lenses, if present and easy to do. Continue rinsing and consult a
physician.[3][4]
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« |If Swallowed: DO NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician immediately.[2][4]

Immediate Actions

Ingestion:
Rinse Mouth, Do Not Induce Vomiting
A

[ Inhalation: }
Exposure Event Move to Fresh Air
=— A
Eye Contact:
Rinse for 15 min

Skin Contact:
Wash with Soap & Water

Follow-Up

Provide SDS to
Medical Personnel

Seek Immediate
Medical Attention

Y

Click to download full resolution via product page

Caption: First-aid response flowchart for exposure incidents.

Spill Response Protocol

o Evacuation and Ventilation: Evacuate non-essential personnel from the spill area. Ensure
adequate ventilation.

o Control Ignition Sources: Remove all sources of heat and ignition.
o Containment: Prevent the spill from entering drains or waterways.[4]
e Cleanup (Small Spills):

o Wear appropriate PPE as described in Section 4.1.
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o If the material is a solid, carefully sweep it up to avoid creating dust.

o Ifitis a liquid, absorb the spill with an inert, non-combustible absorbent material (e.qg.,
sand, vermiculite).

o Place the absorbed material and contaminated cleaning supplies into a suitable, sealed,
and labeled container for hazardous waste disposal.[4]

o Cleanup (Large Spills): Contact your institution's Environmental Health & Safety (EH&S)
department immediately. Do not attempt to clean up a large spill without specialized training
and equipment.

Stability and Reactivity

» Reactivity: The reactivity profile has not been thoroughly investigated. As a benzyl alcohol
derivative, it may react with strong oxidizing agents, acid chlorides, and anhydrides.

o Chemical Stability: The material is expected to be stable under recommended storage
conditions.

» Conditions to Avoid: Avoid formation of dust and aerosols.[4] Keep away from heat, sparks,
open flames, and other ignition sources.

e Hazardous Decomposition Products: Thermal decomposition may produce irritating and toxic
gases and vapors, including carbon oxides (CO, CO2) and hydrogen chloride (HCI) gas.

Disposal Considerations

o Waste Treatment: All waste containing (2-Chloro-3-methoxyphenyl)methanol must be
treated as hazardous waste.

e Procedure: Dispose of surplus and non-recyclable solutions through a licensed disposal
company.[4] Do not dispose of down the drain or in general waste.

o Contaminated Packaging: Dispose of contaminated packaging in the same manner as the
unused product.[4] Ensure containers are completely empty before disposal.
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Conclusion

(2-Chloro-3-methoxyphenyl)methanol is a chemical that requires careful handling due to its
classification as harmful if swallowed and as a skin, eye, and respiratory irritant. The lack of
comprehensive experimental data necessitates a conservative approach to safety, drawing
upon information from structurally related analogs to inform risk assessment and handling
procedures. All laboratory work must be conducted within a chemical fume hood with
appropriate personal protective equipment. By adhering to the protocols outlined in this guide,
researchers can mitigate the risks associated with this compound and maintain a safe
laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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